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Compound of Interest

Compound Name: Camphechlor

Cat. No.: B12814375

An In-depth Technical Guide to Camphechlor

This guide provides a comprehensive overview of Camphechlor, also known as Toxaphene,
for researchers, scientists, and drug development professionals. It covers its chemical identity,
physical and chemical properties, synthesis, mechanism of action, and analytical methods for
its detection.

Chemical Identity and Structure

Camphechlor is not a single chemical entity but a complex mixture of hundreds of chlorinated
bicyclic terpenes.[1] It is produced by the chlorination of camphene and the resulting mixture
typically contains 67-69% chlorine by weight.[1][2] Due to its heterogeneous nature, the exact
chemical structure has not been fully elucidated.[2] However, an approximate molecular
formula has been assigned.

The Chemical Abstracts Service (CAS) number for Camphechlor is 8001-35-2.[1][2][3][4][5][6]

Table 1: Chemical Identifiers for Camphechlor
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Identifier Value Reference
CAS Number 8001-35-2 [LI2]031[41[5]116]
Approximate Molecular
C1oH10Cls [1][2]
Formula
Average Molecular Weight 413.8 g/mol [2]
_ ci1czc(c(c(ca(cnel
Canonical SMILES [1]
(cz(cenc(cnenecencncl
Toxaphene,

Synonyms

Polychlorcamphene, Hercules
3956

[2](6]

Physicochemical Properties

Camphechlor is an amber, waxy solid at room temperature.[2] Its properties are summarized

in the table below.

Table 2: Physicochemical Properties of Camphechlor

Property

Value

Reference

Physical State

Amber, waxy solid

[2]

Melting Range

65-90°C

[2]

Vapor Pressure

3.3 x 107> mm Hg at 20-25 °C

[2]

Water Solubility

0.4 - 3.0 mg/L

[2]

Log P (Octanol-Water Partition

Coefficient)

3.6

[7]

Stability

Decomposes in the presence
of alkali, sunlight (UV
radiation), or at temperatures
above 120 °C

[2]
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Synthesis of Camphechlor

The industrial production of Camphechlor involves the photochlorination of camphene.

Camphene Elemental Chlorine (Cl2) Ultraviolet (UV) Irradiation

nitiator

Camphechlor
(Complex Mixture)

Click to download full resolution via product page

Industrial Synthesis of Camphechlor

A laboratory-scale synthesis has also been developed using sulfuryl chloride as the chlorinating
agent, which allows for better control over the degree of chlorination.[8]

Experimental Protocol: Laboratory Synthesis of Camphechlor[S]

e Reaction Setup: A solution of camphene in a suitable solvent (e.g., carbon tetrachloride) is
prepared in a reaction vessel equipped with a stirrer, a reflux condenser, and a dropping
funnel.

e Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN), is added to the solution.

¢ Chlorination: Sulfuryl chloride is added dropwise to the heated and stirred solution. The
reaction is typically carried out under reflux.

¢ Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) to
observe the formation of chlorinated products.

o Workup: After the reaction is complete, the solvent is removed under reduced pressure. The
resulting residue is the Camphechlor mixture.

 Purification (Optional): The mixture can be further purified using column chromatography to
separate fractions with different degrees of chlorination.
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Mechanism of Action and Toxicity

Camphechlor is a non-systemic contact and stomach insecticide.[1] Its primary mode of action
is on the nervous system.

Camphechlor Exposure
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Mechanism of Action of Camphechlor
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Camphechlor acts on neurons, causing an imbalance in sodium and potassium ions, which is
a mechanism similar to that of cyclodiene insecticides.[1] This disruption leads to
hyperpolarization of the neurons and increased neuronal activity, resulting in stimulation of the
central nervous system.[9]

Camphechlor is highly toxic to mammals, birds, and aquatic organisms and has a high
potential for bioaccumulation.[1] It is classified as a possible human carcinogen.[10] Chronic
exposure in animal studies has been shown to adversely affect the liver, kidneys, spleen,
adrenal and thyroid glands, the central nervous system, and the immune system.[9]

Analytical Methods for Detection

The detection and quantification of Camphechlor in environmental and biological samples are
challenging due to its complex composition. Gas chromatography (GC) is the most common
analytical technique employed.

Sample Preparation Analysis

Detector

Sample (Water, Soil, etc) —» Extraction — Cleanup — Concentration ——# Gas Chromatography (GC) ——#= (22510

(SPE, Soxhlet, etc.) (Adsorption Chromatography) —» Data Analysis

Click to download full resolution via product page

General Workflow for Camphechlor Analysis

Experimental Protocol: Analysis of Camphechlor in Water Samples (Based on EPA Method
525.3)[11]

o Sample Collection and Preservation: Collect a 1-liter water sample in a clean glass
container. Preserve the sample by adjusting the pH to < 2 with hydrochloric acid and store at
4°C.

¢ Solid Phase Extraction (SPE):

o Condition an SPE cartridge (e.g., C18) with appropriate solvents (e.g., methanol followed
by reagent water).
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o Pass the 1-liter water sample through the conditioned SPE cartridge at a controlled flow
rate.

o Wash the cartridge to remove interferences.

o Elute the trapped analytes with a suitable organic solvent (e.g., ethyl acetate,
dichloromethane).

o Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of
nitrogen.

o Gas Chromatography/Mass Spectrometry (GC/MS) Analysis:

[e]

Injector: Splitless injection of 1-2 pL of the concentrated extract.

o GC Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-
methylpolysiloxane).

o Oven Temperature Program: A programmed temperature ramp to separate the
components of the Camphechlor mixture.

o Mass Spectrometer: Operate in either full scan or selected ion monitoring (SIM) mode.
SIM mode provides enhanced sensitivity.[11]

» Quantification: Quantify Camphechlor by comparing the total area of the chromatographic
peaks to a calibration curve prepared from a certified Camphechlor standard. Due to its
complexity, Camphechlor elutes as a broad, multi-peaked signal.[11]

Experimental Protocol: Analysis of Camphechlor in Soil Samples (Based on EPA Method
8081)[12]

o Extraction:

o Soxhlet Extraction: Extract a known weight of the soil sample (e.g., 10-20 g) with a
suitable solvent mixture (e.g., hexane/acetone) for several hours.

o Ultrasonic Extraction: Alternatively, extract the soil sample by sonication with a suitable
solvent.
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e Cleanup:

o Perform a cleanup step to remove interfering co-extracted substances. This can be
achieved using adsorption chromatography with materials like Florisil or silica gel.

e Concentration: Concentrate the cleaned extract to a final volume of 1-10 mL.
o Gas Chromatography with Electron Capture Detection (GC-ECD):

o Injector: Splitless injection of the extract.

o GC Column: A dual-column system is often used for confirmation.

o Detector: An Electron Capture Detector (ECD) is highly sensitive to the chlorinated
compounds in Camphechlor.

¢ Quantification: Quantify by comparing the peak pattern and area to a standard of
Camphechlor.

Table 3: Common Analytical Techniques for Camphechlor

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12814375?utm_src=pdf-body
https://www.benchchem.com/product/b12814375?utm_src=pdf-body
https://www.benchchem.com/product/b12814375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12814375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technique Sample Type Key Features Reference

High selectivity and
confirmation of

GC/MS Water ] _ [11]
identity. SIM mode for

enhanced sensitivity.

High sensitivity to
) chlorinated
GC-ECD Soil, Water [12]
compounds. Cost-

effective.

_ Efficient extraction
Solid Phase

) Water and concentration with  [13]
Extraction (SPE)

low solvent usage.

A classic and robust
Soxhlet Extraction Sall method for solid [14]

samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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